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Compound of Interest

Compound Name: Cadion

Cat. No.: B1417142 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

nickel is crucial in various applications, from assessing catalyst efficiency to identifying potential

impurities in pharmaceutical formulations. While Dimethylglyoxime (DMG) has long been the

conventional chromogenic reagent for nickel determination, a range of alternative reagents

offer enhanced sensitivity, selectivity, and ease of use. This guide provides an objective

comparison of the performance of these alternatives, supported by experimental data and

detailed protocols.

Performance Comparison of Chromogenic Reagents
The selection of an appropriate chromogenic reagent is dictated by the specific requirements of

the analysis, such as the expected concentration of nickel, the presence of interfering ions, and

the desired sensitivity. The table below summarizes the key analytical parameters of

Dimethylglyoxime and several promising alternatives.
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Reagent

Molar
Absorptiv
ity (ε)
(L·mol⁻¹·c
m⁻¹)

λmax
(nm)

Optimal
pH

Linearity
Range

Stoichio
metry
(Ni:Reage
nt)

Limit of
Detection
(LOD)

Dimethylgl

yoxime

(DMG)

~0.32 x 10⁴

- 5.42 x

10⁴[1][2]

445[1][3]
9.0 -

12.0[2]

Up to 5

ppm[4]

1:2 or 1:4

(with

oxidant)[4]

2 µg/L

(0.034 µM)

[5]

Nioxime ~1.37 x 10⁴
550 -

560[2]

3.0 -

10.0[2]

Not

specified
1:2 2.68 µM[6]

1-(2-

Pyridylazo)

-2-naphthol

(PAN)

~1.75 x

10⁴[7]
560 - 570 5.5

0.12 - 4.0

µg/mL[7]
1:2[7]

0.004 mg/L

(0.068 µM)

[8]

Dithizone
Not

specified
680 11.0 - 12.0

2.0 x 10⁻⁵ -

2.0 x 10⁻⁴

M[9]

1:2
0.074 ppm

(1.26 µM)

Nicotinohy

droxamic

acid (NHA)

1.37 x

10⁴[10]
530[10] 9.0[10]

0.43 - 8.56

µg/mL[10]
1:2[10]

Not

specified

IDPBS
0.33 x

10⁴[11]
486 7.0[11]

0.5 - 7.6

µg/mL
1:2[11]

0.19 µg/mL

(3.24 µM)

Experimental Workflow Overview
The general workflow for the spectrophotometric determination of nickel using a chromogenic

reagent involves several key steps, from sample preparation to data analysis.
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Caption: General experimental workflow for nickel determination.

Detailed Experimental Protocols
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Below are the detailed methodologies for the determination of nickel using Dimethylglyoxime

(DMG), 1-(2-Pyridylazo)-2-naphthol (PAN), and Dithizone.

Nickel Determination using Dimethylglyoxime (DMG)
This method relies on the formation of a red-colored nickel-DMG complex in an alkaline

solution in the presence of an oxidizing agent. The complex contains nickel in a higher

oxidation state.

Reagents:

Standard Nickel(II) Solution (100 ppm): Dissolve 0.4479 g of NiSO₄·6H₂O in distilled water

and dilute to 1 L. From this, prepare a 10 ppm working standard solution.

Dimethylglyoxime Solution (1% w/v): Dissolve 1 g of dimethylglyoxime in 100 mL of 95%

ethanol.

Saturated Bromine Water: Add liquid bromine to distilled water in a stoppered bottle until a

small amount of excess bromine remains undissolved.

Ammonia Solution (concentrated).

Procedure:

Into a series of 50 mL volumetric flasks, pipette appropriate volumes of the 10 ppm standard

nickel solution to prepare standards ranging from 0.2 to 2.0 ppm.

Place 10 mL of the unknown sample into another 50 mL volumetric flask.

Dilute the solution in each flask to approximately 15 mL with distilled water.

Add 3 mL of saturated bromine water to each flask and mix.

Add concentrated ammonia solution dropwise until the brown color of excess bromine

disappears, then add 2 mL in excess.

Add 1 mL of the 1% DMG solution to each flask.
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Dilute to the 50 mL mark with distilled water and mix thoroughly.

Allow the solutions to stand for 5 minutes for full color development.

Measure the absorbance of each solution at 445 nm against a reagent blank.[1]

Plot a calibration curve of absorbance versus nickel concentration and determine the

concentration of the unknown sample.

Nickel Determination using 1-(2-Pyridylazo)-2-naphthol
(PAN)
This method involves the formation of a stable, colored chelate between Ni(II) and PAN. The

use of a micellar medium, such as Cetyltrimethylammonium Bromide (CTAB), can enhance

sensitivity and avoids the need for solvent extraction.[7]

Reagents:

Standard Nickel(II) Solution (as prepared for DMG method).

PAN Solution (0.1% w/v): Dissolve 0.1 g of 1-(2-pyridylazo)-2-naphthol in 100 mL of ethanol.

CTAB Solution (1% w/v): Dissolve 1 g of Cetyltrimethylammonium Bromide in distilled water

and dilute to 100 mL.

Buffer Solution (pH 5.5): Prepare an acetate buffer by mixing appropriate volumes of 0.2 M

acetic acid and 0.2 M sodium acetate.

Procedure:

To a set of 10 mL volumetric flasks, add increasing volumes of the standard nickel solution to

cover the range of 0.12-4.0 µg/mL.[7]

Add 1 mL of the CTAB solution and 2 mL of the acetate buffer (pH 5.5) to each flask.

Add 1 mL of the PAN solution to each flask.

Dilute to the mark with distilled water and mix well.
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Allow the reaction to proceed for 15 minutes.

Measure the absorbance at 560 nm against a reagent blank.[7]

Construct a calibration curve to determine the concentration of nickel in the unknown

sample.

Nickel Determination using Dithizone
This method is based on the formation of a nickel-dithizone complex in an alkaline medium.

Reagents:

Standard Nickel(II) Solution (as prepared for DMG method).

Dithizone Solution (0.016 M): Dissolve an appropriate amount of dithizone in absolute

ethanol.

Ammonia Solution (25%).

Procedure:

Prepare a series of standard solutions containing 1 to 8 ppm of Ni(II).

To 1 mL of each standard and the unknown sample, add 1 mL of the 0.016 M dithizone

solution.

Adjust the pH of the resulting solutions to 11-12 by adding 25% concentrated ammonia

solution.

Dilute each solution to 5 mL with distilled water.

Measure the absorbance of the Ni-dithizone complex at the optimal wavelength of 680 nm.

Generate a calibration plot of absorbance versus concentration to determine the amount of

nickel in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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